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Compound of Interest

Compound Name: 2-Allyloxyethanol

Cat. No.: B089601

An In-depth Technical Guide to 2-Allyloxyethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Allyloxyethanol, also known as ethylene glycol monoallyl ether, is a bifunctional organic
compound possessing both an allyl ether and a primary alcohol functional group. This unique
structure makes it a versatile chemical intermediate and monomer in a wide range of industrial
and research applications. Its high boiling point and low odor make it a safer alternative to allyl
alcohol in many synthetic procedures. This technical guide provides a comprehensive overview
of the chemical structure, properties, synthesis, and applications of 2-Allyloxyethanol, with a
focus on data presentation and detailed experimental methodologies.

Chemical Structure and Identification

2-Allyloxyethanol is a colorless, transparent liquid.[1] Its fundamental chemical structure
consists of an allyl group attached via an ether linkage to an ethanol molecule.

Molecular Structure:
e Chemical Formula: CsH1002

e Linear Formula: H2C=CHCH20CH2CH20H]2]
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« SMILES: C=CCOCCO[?]

e InChl: 1S/C5H1002/c1-2-4-7-5-3-6/h2,6H,1,3-5H2[2]

e InChlKey: GCYHRYNSUGLLMA-UHFFFAOY SA-N[2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Allyloxyethanol is presented in the

table below for easy reference and comparison.

Property Value Reference
Molecular Weight 102.13 g/mol [2]
Appearance Colorless, clear liquid [1]

Odor Weak, characteristic

Boiling Point 159 °C (lit.) [2]

Density 0.955 g/mL at 25 °C (lit.) [2]

Refractive Index (n20/D)

1.436 (lit.)

[2]

Flash Point

66 °C (150.8 °F) - closed cup

[1]

Vapor Pressure

1.842 hPa at 25 °C

[3]4]

Water Solubility

Miscible

[1]

Solubility in Organics

Soluble in alcohol and oils.

[5]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Allyloxyethanol.
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Spectroscopy Key Features

8 5.91 (m, 1H, -CH=), 5.29 (dd, 1H, =CHz), 5.20
(dd, 1H, =CHz), 4.03 (d, 2H, -O-CH2-CH=), 3.70
(t, 2H, -O-CH2-CH2-OH), 3.58 (t, 2H, -O-CHa-
CH2-OH), 2.5 (br s, 1H, -OH)

1H NMR (in CDCls)

8 134.7 (-CH=), 117.2 (=CHz), 72.3 (-O-CHa-
13C NMR (in CDCls) CH=), 70.8 (-O-CH2-CH2-OH), 61.7 (-O-CHa-
CH2-OH)

Broad O-H stretch (~3400 cm™1), C-H stretches
FT-IR (~2850-3000 cm™1), C=C stretch (~1645 cm~1),
C-O-C stretch (~1100 cm™1)

M Spect . Molecular lon (M*) at m/z 102. Key fragments
ass Spectrometr
P Y resulting from alpha-cleavage and dehydration.

Reactivity and Applications

The dual functionality of 2-Allyloxyethanol dictates its reactivity and diverse applications. The
allyl group can undergo addition reactions and polymerization, while the hydroxyl group can be
derivatized through esterification and etherification.

Key Reactions:

 Etherification: The hydroxyl group can react with alkyl halides or other electrophiles to form
more complex ethers.

 Esterification: Reaction with carboxylic acids or their derivatives yields esters.

¢ Isomerization: The allyl group can be isomerized to a propenyl group, which is a key step in
the synthesis of some UV-reactive monomers.

o Polymerization: The double bond allows 2-Allyloxyethanol to act as a monomer or
comonomer in the production of various polymers.

Major Applications:
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e Polymer Synthesis: It is a key monomer in the production of fluorocarbon resins, super
absorbent resins, and unsaturated polyesters.[1]

» Coatings and Adhesives: Used in the formulation of light-curing coatings and as an additive
for paints and plastics.

o Chemical Intermediate: Serves as a versatile intermediate for the synthesis of other organic
compounds, including pharmaceuticals and silicon-modified materials.

» Stabilizer: Acts as a stabilizer for polyurethane foam.[1]

Experimental Protocols
Synthesis of 2-Allyloxyethanol

A common and efficient method for the synthesis of 2-Allyloxyethanol is the reaction of allyl
alcohol with ethylene oxide in the presence of a catalyst. The following protocol is based on a
patented method utilizing a Zeocar-2 catalyst.

Materials:

Allyl alcohol

Ethylene oxide

Zeocar-2 catalyst (freshly calcined at 500 °C for 1 hour)

Stainless steel autoclave

Distillation apparatus
Procedure:

o Charge a 2 L stainless steel autoclave with 637.2 g (10.96 mol) of allyl alcohol and 39.8 g of
freshly calcined Zeocar-2 catalyst.[6]

o Seal the autoclave and introduce 119.4 g (2.71 mol) of ethylene oxide.[6]
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e Heat the mixture to 115 °C with constant stirring and maintain this temperature for 1 hour.[6]
The reaction is typically complete within 30 to 90 minutes.

» Monitor the reaction for the complete conversion of ethylene oxide.

» After the reaction is complete, cool the autoclave to room temperature and carefully vent any
residual pressure.

e Open the autoclave and filter the reaction mixture to remove the Zeocar-2 catalyst.

e The crude product is then purified by fractional distillation under vacuum.

Purification of 2-Allyloxyethanol

Purification of the crude 2-Allyloxyethanol is typically achieved by fractional distillation under
reduced pressure.

Apparatus:

e Round-bottom flask

e Fractionating column (e.g., Vigreux or packed column)
o Condenser

e Receiving flask

e Vacuum pump and gauge

e Heating mantle

Procedure:

o Assemble the fractional distillation apparatus. Ensure all glassware is dry and joints are
properly sealed.

o Charge the round-bottom flask with the crude 2-Allyloxyethanol and add a few boiling chips
or a magnetic stir bar.
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» Begin heating the flask gently with the heating mantle.

e Apply vacuum to the system, carefully reducing the pressure to the desired level.
o Slowly increase the temperature to initiate distillation.

o Collect the forerun, which will contain any lower-boiling impurities.

e As the temperature at the head of the column stabilizes near the boiling point of 2-
Allyloxyethanol at the given pressure, change the receiving flask to collect the pure
product.

» Continue distillation until the majority of the product has been collected, leaving a small
amount of higher-boiling residue in the distillation flask.

» Discontinue heating and allow the apparatus to cool to room temperature before releasing
the vacuum.

Analytical Methods

Gas Chromatography (GC):

Gas chromatography is a suitable method for assessing the purity of 2-Allyloxyethanol and for
monitoring reaction progress.

o Column: A polar capillary column, such as one with a polyethylene glycol (wax) stationary
phase, is recommended.

e Injector Temperature: 200-250 °C.
» Detector: Flame lonization Detector (FID).
o Carrier Gas: High purity nitrogen or helium at a flow rate of 1-2 mL/min.

o Temperature Program: An initial temperature of 60-80 °C, held for a few minutes, followed by
a ramp to a final temperature of 200-220 °C.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Dilute the sample in a suitable solvent (e.g., methanol or
dichloromethane) before injection.

Safety and Toxicology

2-Allyloxyethanol is a combustible liquid and can cause skin and serious eye irritation.[7]
Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat,
should be worn when handling this chemical. Work should be conducted in a well-ventilated
area or under a fume hood.

Toxicological Data Value Species Reference
LDso (Oral) 3050 mg/kg Rat [1]8]
LDso (Dermal) No data available
LCso (Inhalation) No data available
Skin Irritation Causes skin irritation [7]
Eye Irritation -Céus-es serious eye [7]
irritation
Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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